Cas no 89646-25-3 (Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-)

• Product Name: Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-
• CAS No: 89646-25-3
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 593620
• PubChem ID: 13148382
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-
• 3-hydroxy-2-(2-hydroxybenzoyl)benzoic acid
• DTXSID30522063
• 89646-25-3

• Inchi： 1S/C14H10O5/c15-10-6-2-1-4-8(10)13(17)12-9(14(18)19)5-3-7-11(12)16/h1-7,15-16H,(H,18,19)
• InChI Key： APWBXDGFIBYUIC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8Ų